Cas no 3489-28-9 (1,9-Nonanedithiol)

• Product Name: 1,9-Nonanedithiol
• CAS No: 3489-28-9
• MF: C₉H₂₀S₂
• MW: 192.385100364685
• MDL: MFCD00004914
• CID: 44218
• PubChem ID: 329765945
• Update Time: 2026-05-14

1,9-Nonanedithiol Chemical and Physical Properties

Names and Identifiers

• 1,9-Nonanedithiol
• 1,9-Dimercaptononane~Nonamethylene dimercaptan
• 1,9-Dimercaptononane
• 1,9-nonadithiol
• 1,9-nonandithiol
• 1,9-Nonanebisthiol
• 1,9-nonanedithiole
• 9-Mercapto-1-nonanethiol
• FEMA 3513
• nonamethylene dimercaptan
• Nonan-1,9-dithiol
• Nonane-1,9-bisthiol
• nonanedithiol

• MDL： MFCD00004914
• Inchi： 1S/C9H20S2/c10-8-6-4-2-1-3-5-7-9-11/h10-11H,1-9H2
• InChI Key： GJRCLMJHPWCJEI-UHFFFAOYSA-N
• SMILES： C(CCCCS)CCCCS
• BRN： 1737568

Computed Properties

• Exact Mass: 192.10100
• Monoisotopic Mass: 192.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 8
• Complexity: 56.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 2A^2

Experimental Properties

• Color/Form: White or grayish yellow odorous liquid
• Density: 0.939 g/mL at 25 °C
  0.952 g/mL at 25 °C(lit.)
• Melting Point: -17.5
• Boiling Point: 284 °C(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.4999(lit.)
  n20/D 1.501
• Water Partition Coefficient: Insoluble
• PSA: 77.60000
• LogP: 3.57670
• Solubility: Unable or difficult to mix
• Sensitiveness: Air Sensitive
• FEMA: 3513

1,9-Nonanedithiol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22; R36/37/38
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether